Ethyl 4-diethylaminobenzoate
Overview
Description
Synthesis Analysis
Ethyl 4-dimethylaminobenzoate is used for synthesis . It is available for purchase from various chemical suppliers .
Molecular Structure Analysis
The molecular formula of Ethyl 4-diethylaminobenzoate is C₁₁H₁₅NO₂ . Its molar mass is 193.24 g/mol .
Chemical Reactions Analysis
While specific chemical reactions involving Ethyl 4-diethylaminobenzoate are not detailed in the search results, it is known that photocatalysis induces transformation pathways of (de)hydroxylation, demethylation, and molecular rearrangement .
Physical And Chemical Properties Analysis
Ethyl 4-diethylaminobenzoate is a hydrophilic polymer. It has a melting point of 63-66 °C .
Scientific Research Applications
Photoinitiator in Cell Encapsulation Applications
Ethyl 4-(diethylamino)benzoate is employed as a photoinitiator in cell encapsulation applications . In this context, it is used to initiate the polymerization process under the influence of light, which is crucial for the encapsulation of cells in a biocompatible matrix.
Organic Synthesis
This compound is also useful for organic synthesis . It can be used as a building block in the synthesis of a wide range of organic compounds, due to its reactivity and the presence of functional groups.
UV-Curing Coatings and Inks
Ethyl 4-(diethylamino)benzoate is used in UV-curing coatings and inks for the initiation of photopolymerization of unsaturated prepolymers . The compound absorbs UV light and initiates a chemical reaction that leads to the hardening or curing of the material.
Photoinitiator in Visible Light System
It is also used as a photoinitiator in visible light systems . This makes it useful in applications where UV light cannot be used, such as in certain types of printing or coating processes.
Co-Initiator with Camphorquinone (CQ)
Ethyl 4-(diethylamino)benzoate is used as a co-initiator with camphorquinone (CQ) to form a self-adhesive composite for the fabrication of photosensitizers in dental materials . This combination is used to initiate the polymerization process under the influence of light, which is crucial for the formation of dental composites.
Ultraviolet Filter in Sunscreens
Ethyl 4-(diethylamino)benzoate is used as an ultraviolet filter in sunscreens . It absorbs UV light, protecting the skin from harmful UV radiation.
Safety And Hazards
Future Directions
properties
IUPAC Name |
ethyl 4-(diethylamino)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2/c1-4-14(5-2)12-9-7-11(8-10-12)13(15)16-6-3/h7-10H,4-6H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XPKFLEVLLPKCIW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50145551 |
Source
|
| Record name | Ethyl 4-diethylaminobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50145551 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-diethylaminobenzoate | |
CAS RN |
10287-54-4 |
Source
|
| Record name | Ethyl 4-(diethylamino)benzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10287-54-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 4-diethylaminobenzoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010287544 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethyl p-(diethylamino)benzoate | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=147493 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Ethyl 4-diethylaminobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50145551 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl 4-diethylaminobenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.565 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Ethyl 4-diethylaminobenzoate | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/577JW2U7GH | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What causes the red shift in the fluorescence emission of Ethyl 4-(N,N-diethylamino)benzoate (DEAEB) compared to Ethyl 4-(N,N-dimethylamino)benzoate (DMAEB) in alkane solvents?
A1: The red shift observed in DEAEB's fluorescence emission (band FX) relative to DMAEB's normal fluorescence (band FN) in alkane solvents is not primarily due to a twisted intramolecular charge-transfer (TICT) state in the excited state, as previously suggested. Instead, research indicates it arises from the close proximity of low-lying nπ and ππ electronic states in DEAEB. [] The energy gap between these states is influenced by the electron-donating strength of the substituted amino group, with the diethylamino group in DEAEB leading to a smaller gap and thus the observed red shift. []
Q2: How does the presence of polar molecules affect the fluorescence behavior of DEAEB and DMAEB in solution?
A2: Introducing even small amounts of polar molecules into alkane solutions of DEAEB and DMAEB results in the formation of solute-solvent exciplexes. [] These exciplexes exhibit their own distinct fluorescence band (band FA). Time-resolved fluorescence studies in viscous polar solvents like butan-1-ol further reveal the dynamic interplay between different emitting species (FN, FX, and FA) for both DEAEB and DMAEB, highlighting the significant role of solvent interactions in their excited-state dynamics. []
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